Cas no 2731009-93-9 (2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride)

2-(4-Ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride is a chemically synthesized compound featuring a pyrazole core linked to a morpholine moiety, with an ethyl substituent at the 4-position. The dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. This compound is of interest in medicinal chemistry due to its potential as a building block for biologically active molecules, particularly in the development of central nervous system (CNS) targeting agents or enzyme modulators. Its structural features allow for further functionalization, offering versatility in synthetic pathways. The hydrochloride salt ensures consistent handling and storage properties, facilitating its use in laboratory settings.
2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride structure
2731009-93-9 structure
Product Name:2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride
CAS No:2731009-93-9
MF:C9H17Cl2N3O
MW:254.156780004501
CID:5910356
PubChem ID:165591352
Update Time:2025-08-05

2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-36971545
    • 2731009-93-9
    • 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride
    • Inchi: 1S/C9H15N3O.2ClH/c1-2-7-5-11-12-9(7)8-6-10-3-4-13-8;;/h5,8,10H,2-4,6H2,1H3,(H,11,12);2*1H
    • InChI Key: DMESBJXRFWVXAT-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1CCNCC1C1=C(C=NN1)CC

Computed Properties

  • Exact Mass: 253.0748676g/mol
  • Monoisotopic Mass: 253.0748676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.9Ų

2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride Pricemore >>

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Additional information on 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride

Comprehensive Overview of 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9)

2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining a pyrazole ring and a morpholine moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutic agents, given its ability to modulate biological pathways.

The compound's CAS number 2731009-93-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its dihydrochloride salt form enhances solubility and stability, making it suitable for various experimental conditions. In recent years, the demand for 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride has increased due to its relevance in targeting kinase inhibitors and GPCRs (G-protein-coupled receptors), which are hotspots in modern drug development.

One of the trending topics in scientific communities is the exploration of small-molecule modulators for treating neurological and metabolic disorders. 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride aligns with this focus, as its structural features suggest potential interactions with central nervous system targets. Additionally, its pyrazole core is a common motif in anti-inflammatory and anticancer agents, further driving interest in its applications.

From a synthetic chemistry perspective, the compound's morpholine component is valued for its ability to improve pharmacokinetic properties, such as bioavailability and metabolic stability. This makes 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride a versatile intermediate in medicinal chemistry. Researchers often inquire about its synthesis routes, purification methods, and analytical characterization, reflecting the compound's technical complexity and importance.

In the context of AI-driven drug discovery, 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride is frequently mentioned in computational studies. Machine learning models predict its binding affinities to various proteins, accelerating the identification of lead compounds. This intersection of cheminformatics and experimental validation highlights the compound's role in cutting-edge research.

Another area of interest is the compound's potential in personalized medicine. With advancements in genomics and proteomics, researchers are exploring how 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride can be tailored to individual patient profiles. This aligns with the growing demand for precision therapeutics, a topic frequently searched in academic and medical databases.

Environmental and safety considerations are also paramount. While 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride is not classified as hazardous, proper handling protocols are emphasized in laboratory settings. Its material safety data sheet (MSDS) provides essential guidelines for storage and disposal, ensuring compliance with global regulatory standards.

In summary, 2-(4-ethyl-1H-pyrazol-3-yl)morpholine dihydrochloride (CAS No. 2731009-93-9) represents a promising candidate in pharmaceutical research. Its multifaceted applications, from kinase inhibition to computational drug design, underscore its relevance in addressing contemporary health challenges. As scientific inquiries continue to evolve, this compound is poised to remain a key player in innovative therapeutic strategies.

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